Cas no 27885-58-1 (6-Sulfanylnicotinonitrile)
6-Sulfanylnicotinonitrile structure
Product Name:6-Sulfanylnicotinonitrile
CAS No:27885-58-1
MF:C6H4N2S
MW:136.174359321594
MDL:MFCD09152765
CID:251517
PubChem ID:16787282
Update Time:2025-04-19
6-Sulfanylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,1,6-dihydro-6-thioxo-
- 6-sulfanylidene-1H-pyridine-3-carbonitrile
- 6-sulfanylnicotinonitrile
- 6-thioxo-1,6-dihydropyridine-3-carbonitrile
- 5-cyano-2-mercaptopyridine
- 5-cyanopyridin-2-thiol
- 6-Mercapto-nicotinonitril
- 6-mercapto-nicotinonitrile
- 6-sulfanylpyridine-3-carbonitrile
- 27885-58-1
- SY168028
- SCHEMBL1146143
- LZYRRRJMTSOOJU-UHFFFAOYSA-N
- MFCD09152765
- J-518827
- FT-0680769
- AB-0722
- 6-mercaptonicotinonitrile
- CS-0156740
- DTXSID20588496
- CBA88558
- J-016909
- AKOS000144659
- 6-Sulfanylidene-1,6-dihydropyridine-3-carbonitrile
- EN300-31114
- Z271138138
- AKOS024015835
- 3-Pyridinecarbonitrile, 1,6-dihydro-6-thioxo-
- D94949
- DA-07389
- STL190780
- 6-Sulfanylnicotinonitrile
-
- MDL： MFCD09152765
- Inchi： 1S/C6H4N2S/c7-3-5-1-2-6(9)8-4-5/h1-2,4H,(H,8,9)
- InChI Key： LZYRRRJMTSOOJU-UHFFFAOYSA-N
- SMILES： S=C1C=CC(C#N)=CN1
Computed Properties
- Exact Mass: 136.01000
- Monoisotopic Mass: 136.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 242-244°
- Boiling Point: 289.5±25.0 °C at 760 mmHg
- Flash Point: 128.9±23.2 °C
- PSA: 75.48000
- LogP: 1.24198
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
6-Sulfanylnicotinonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Sulfanylnicotinonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Sulfanylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046090-500mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | >95% | 500mg |
2096CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046090-1g |
6-Sulfanylnicotinonitrile |
27885-58-1 | >95% | 1g |
3233CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046090-1g |
6-Sulfanylnicotinonitrile |
27885-58-1 | >95% | 1g |
3233.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046090-500mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | >95% | 500mg |
2096.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB997-1g |
6-Sulfanylnicotinonitrile |
27885-58-1 | 96% | 1g |
1395.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB997-200mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | 96% | 200mg |
464.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB997-50mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | 96% | 50mg |
186.0CNY | 2021-07-10 | |
| TRC | S699318-50mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S699318-100mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | S699318-500mg |
6-Sulfanylnicotinonitrile |
27885-58-1 | 500mg |
$ 295.00 | 2022-06-03 |
6-Sulfanylnicotinonitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
27885-58-1 (6-Sulfanylnicotinonitrile) Related Products
- 1355203-59-6(6-Mercapto-2-methylnicotinonitrile)
- 916880-41-6(4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo-)
- 1355196-94-9(6-Mercapto-4-methylnicotinonitrile)
- 1355172-51-8(6-Mercapto-5-methylnicotinonitrile)
- 917876-87-0(3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-thioxo-)
- 18368-58-6(5-Methylpyridine-2-thiol)
- 127324-61-2(2-Sulfanylpyridine-4-carbonitrile)
- 87373-59-9(2-Mercapto-5-methyl-nicotinonitrile)
- 1806273-38-0(2-Mercapto-5-methylisonicotinonitrile)
- 1599746-23-2(2-Mercapto-6-methylisonicotinonitrile)
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